Cas no 5576-98-7 (1-Nitro-4-(2-nitro-vinyl)-benzene)

• Product Name: 1-Nitro-4-(2-nitro-vinyl)-benzene
• CAS No: 5576-98-7
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 350954
• PubChem ID: 5355016
• Update Time: 2025-06-07

1-Nitro-4-(2-nitro-vinyl)-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(2-nitroethenyl)-, (E)-
• BETA,4-DINITROSTYRENE
• 1-nitro-4-(2-nitro-vinyl)-benzene
• Maybridge1_007484
• p-nitrophenyl-2-nitroethylene
• HABXLWPUIWFTNM-UHFFFAOYSA-N
• Benzene,1-nitro-4-(2-nitroethenyl)-
• CS-0206299
• CHEMBL4753199
• EN300-6748791
• Styrene, p,.beta.-dinitro-
• p,.beta.-Dinitrostyrene
• 1-nitro-4-[(1E)-2-nitroethenyl]benzene
• AKOS003235300
• NSC-38668
• 1-nitro-4-[(1e)-2-nitroethenyl]-benzene
• (E)-1-Nitro-4-(2-nitrovinyl)benzene
• NSC35986
• NSC-23858
• 3156-41-0
• NSC-35986
• AKOS017273843
• BDBM50561065
• HY-W760546
• 1-nitro-4-(2-nitrovinyl)benzene
• HMS562M04
• Benzene, 1-nitro-4-(2-nitroethenyl)-
• NSC 35986
• p,beta-Dinitrostyrene
• 1-Nitro-4-[(E)-2-nitroethenyl]benzene
• SCHEMBL1681205
• 4-Nitro-.beta.-nitrostyrene
• NSC 38668
• Styrene,.beta.-dinitro-
• 2-Nitro-1-(4-nitrophenyl)ethene
• NSC 23858
• NSC23858
• 1-nitro-4-((E)-2-nitrovinyl)benzene
• Ethene,-1-(4-nitrophenyl)-2-nitro-
• 1-Nitro-2-(p-nitrophenyl)ethylene
• EN300-129668
• 4-Nitro-b-nitrostyrene
• 1-nitro-4-(2-nitroethenyl)benzene
• CS-0782074
• DTXSID20879316
• 5576-98-7
• MFCD00052058
• SARS-CoV-2 3CLpro-IN-15
• CCG-42110
• NSC38668
• SR-01000632136-1
• 1-Nitro-4-(2-nitro-vinyl)-benzene

• MDL： MFCD00052058
• Inchi： 1S/C8H6N2O4/c11-9(12)6-5-7-1-3-8(4-2-7)10(13)14/h1-6H
• InChI Key： HABXLWPUIWFTNM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C=C[N+](=O)[O-])=CC=1)=O

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.6